![molecular formula C7H10ClN3OS B1607312 2-Chloro-N-(5-isopropyl-[1,3,4]thiadiazol-2-yl)-acetamide CAS No. 15777-41-0](/img/structure/B1607312.png)
2-Chloro-N-(5-isopropyl-[1,3,4]thiadiazol-2-yl)-acetamide
Overview
Description
“2-Chloro-N-(5-isopropyl-[1,3,4]thiadiazol-2-yl)-acetamide” is a compound that belongs to the class of 1,3,4-thiadiazole derivatives . These compounds are known for their diverse biological activities and are often used in medicinal chemistry .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives typically involves the use of hydrazonoyl halides with various reagents . For instance, potassium thiocyanate, thiosemicarbazide and its aryl derivatives, or carbon disulfide can be used . The specific synthesis process for “2-Chloro-N-(5-isopropyl-[1,3,4]thiadiazol-2-yl)-acetamide” is not explicitly mentioned in the retrieved papers.Chemical Reactions Analysis
The chemical reactions involving 1,3,4-thiadiazole derivatives are diverse and depend on the specific compound and reaction conditions . The exact chemical reactions that “2-Chloro-N-(5-isopropyl-[1,3,4]thiadiazol-2-yl)-acetamide” undergoes are not specified in the retrieved papers.Scientific Research Applications
Antimicrobial Activity
The 1,3,4-thiadiazole core found in the compound has been reported to exhibit significant antimicrobial properties . This makes it a potential candidate for the development of new antimicrobial agents that could be effective against a range of bacterial and fungal pathogens. Research into this application could lead to the discovery of new drugs to combat antibiotic-resistant strains of bacteria.
Antiviral Agents
Studies have shown that derivatives of 1,3,4-thiadiazole, like our compound of interest, can possess antiviral activities . This application is particularly relevant in the ongoing search for treatments against various viral infections, including emerging viruses that pose a global health threat.
Antioxidant Properties
The thiadiazole derivatives are known to have antioxidant effects , which are beneficial in preventing oxidative stress-related diseases. This property can be harnessed in the development of therapeutic agents aimed at protecting cells from damage caused by free radicals.
Anti-inflammatory Uses
The anti-inflammatory potential of 1,3,4-thiadiazole derivatives makes them suitable for research into treatments for chronic inflammation-related conditions . By reducing inflammation, these compounds could provide relief for patients suffering from various inflammatory diseases.
Anticancer Research
Compounds with a 1,3,4-thiadiazole scaffold have been explored for their anticancer properties . The ability to inhibit the growth of cancer cells makes this compound a valuable entity in the field of oncology, where it could contribute to the development of new cancer therapies.
Anticonvulsant and Muscle Relaxant Activities
Research has indicated that certain 1,3,4-thiadiazole derivatives exhibit anticonvulsant and muscle relaxant activities . These properties are important in the treatment of neurological disorders such as epilepsy, making the compound a subject of interest in neuropharmacological studies.
Future Directions
The future directions for research on “2-Chloro-N-(5-isopropyl-[1,3,4]thiadiazol-2-yl)-acetamide” and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry . Additionally, more detailed studies on their synthesis, molecular structure, chemical reactions, and physical and chemical properties could also be beneficial.
Mechanism of Action
- Kamel, M. G., et al. (2022). Synthesis and biological evaluation of new 1,3,4-thiadiazole derivatives as potent antimicrobial agents. Monatshefte für Chemie - Chemical Monthly, 153(8), 929–937
- Gulsory, Y., & Guzeldemirci, N. U. (2011). Thiazoles: having diverse biological activities. Medicinal Chemistry Research, 20(6), 789–797
- El-Sayed, W. A., et al. (2013). Efficient synthesis, anticonvulsant and muscle relaxant activities of some new 1,3,4-thiadiazole derivatives. Medicinal Chemistry Research, 22(9), 4297–4306
- El-Sayed, W. A., et al. (2022). Synthesis of new 2-(5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-ylimino)thiazolidin-4-one derivatives and their antimicrobial activity. BMC Chemistry, 16(1), 27
properties
IUPAC Name |
2-chloro-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClN3OS/c1-4(2)6-10-11-7(13-6)9-5(12)3-8/h4H,3H2,1-2H3,(H,9,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AARFUCMXVZRFBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C(S1)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80935801 |
Source
|
| Record name | 2-Chloro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80935801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15777-41-0 |
Source
|
| Record name | Acetamide, 2-chloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015777410 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Chloro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80935801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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